Cas no 2202-50-8 (2,2,4,4,6,6-hexanaphthalen-2-yloxy-1,3,5-triaza-2λ5,4λ5,6λ5-triphosphacyclohexa-1,3,5-triene)

2,2,4,4,6,6-hexanaphthalen-2-yloxy-1,3,5-triaza-2λ5,4λ5,6λ5-triphosphacyclohexa-1,3,5-triene structure
2202-50-8 structure
Product Name:2,2,4,4,6,6-hexanaphthalen-2-yloxy-1,3,5-triaza-2λ5,4λ5,6λ5-triphosphacyclohexa-1,3,5-triene
CAS No:2202-50-8
MF:C60H42N3O6P3
MW:993.9132771492
CID:1405689
PubChem ID:16129989
Update Time:2025-04-20

2,2,4,4,6,6-hexanaphthalen-2-yloxy-1,3,5-triaza-2λ5,4λ5,6λ5-triphosphacyclohexa-1,3,5-triene Chemical and Physical Properties

Names and Identifiers

    • 2,2,4,4,6,6-hexanaphthalen-2-yloxy-1,3,5-triaza-2λ5,4λ5,6λ5-triphosphacyclohexa-1,3,5-triene
    • Hexa-&lt
    • naphthyl-2-oxy&gt
    • -cyclo-triphosphazatrien
    • hexakis(2-naphthyloxy)cyclotriphosphazene
    • Hexa-(naphthyl-2-oxy)-cyclo-triphosphazatrien
    • NSC68660
    • Hexa-< naphthyl-2-oxy> -cyclo-triphosphazatrien; hexakis(2-naphthyloxy)cyclotriphosphazene; Hexa-(naphthyl-2-oxy)-cyclo-triphosphazatrien; NSC68660;
    • DTXSID40583160
    • 2202-50-8
    • Hexakis(naphthalen-2-yloxy)cyclotriphosphazene
    • NSC-68660
    • Inchi: 1S/C60H42N3O6P3/c1-7-19-49-37-55(31-25-43(49)13-1)64-70(65-56-32-26-44-14-2-8-20-50(44)38-56)61-71(66-57-33-27-45-15-3-9-21-51(45)39-57,67-58-34-28-46-16-4-10-22-52(46)40-58)63-72(62-70,68-59-35-29-47-17-5-11-23-53(47)41-59)69-60-36-30-48-18-6-12-24-54(48)42-60/h1-42H
    • InChI Key: JBJQUVQJSOFIOX-UHFFFAOYSA-N
    • SMILES: P1(N=P(N=P(N=1)(OC1C=CC2C=CC=CC=2C=1)OC1C=CC2C=CC=CC=2C=1)(OC1C=CC2C=CC=CC=2C=1)OC1C=CC2C=CC=CC=2C=1)(OC1C=CC2C=CC=CC=2C=1)OC1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 993.22864706g/mol
  • Monoisotopic Mass: 993.22864706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 72
  • Rotatable Bond Count: 12
  • Complexity: 1620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 19.2
  • Topological Polar Surface Area: 92.5Ų

2,2,4,4,6,6-hexanaphthalen-2-yloxy-1,3,5-triaza-2λ5,4λ5,6λ5-triphosphacyclohexa-1,3,5-triene Related Literature

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